(2R)-2-amino-3-(1-methylcyclopropyl)propan-1-ol;hydrochloride

• Molecular Formula: C7H16ClNO
• Molecular Weight: 165.66 g/mol
• IUPAC Name: (2R)-2-amino-3-(1-methylcyclopropyl)propan-1-ol;hydrochloride
• InChI: InChI=1S/C7H15NO.ClH/c1-7(2-3-7)4-6(8)5-9;/h6,9H,2-5,8H2,1H3;1H/t6-;/m1./s1
• InChI Key: HPONVVDXFYGDIU-FYZOBXCZSA-N
• Isomeric SMILES: CC1(CC1)C[C@H](CO)N.Cl
• Canonical SMILES: CC1(CC1)CC(CO)N.Cl

Description

(2R)-2-Amino-3-(1-methylcyclopropyl)propan-1-ol hydrochloride is a chiral propanolamine derivative characterized by a 1-methylcyclopropyl substituent on the carbon backbone and a hydrochloride salt at the amino group. This compound belongs to a class of β-amino alcohols, which are structurally significant in medicinal chemistry due to their role as intermediates in synthesizing bioactive molecules. The cyclopropane ring introduces steric and electronic effects that may influence reactivity, solubility, and biological activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound is compared below with structurally related β-amino alcohol hydrochlorides, emphasizing substituent effects, physicochemical properties, and synthetic routes.

Compound Name	Molecular Formula	Substituent	Key Properties/Applications
(2R)-2-Amino-3-(1-methylcyclopropyl)propan-1-ol hydrochloride	Likely C₇H₁₄ClNO	1-Methylcyclopropyl	Cyclopropane enhances steric hindrance; potential use in chiral synthesis or receptor ligands .
(R)-3-Amino-2-(4-fluorophenyl)propan-1-ol hydrochloride	C₉H₁₃ClFNO	4-Fluorophenyl	Fluorine improves metabolic stability; used in CNS drug candidates (e.g., serotonin modulators) .
2-Amino-2-(3-nitrophenyl)propan-1-ol hydrochloride	C₉H₁₂ClN₂O₃	3-Nitrophenyl	Nitro group facilitates redox activity; research chemical for nitroreductase studies .
(d)-Ephedrine Hydrochloride	C₁₀H₁₅NO·HCl	Phenyl, methylamino	Adrenergic agonist; clinical use in decongestants and bronchodilators .
(R)-1-Amino-3-chloro-2-propanol hydrochloride	C₃H₉Cl₂NO	Chloro, isopropylamino	Intermediate in β-blocker synthesis (e.g., propranolol derivatives) .

Physicochemical Properties

• Stereochemistry : The (2R) configuration ensures enantioselective interactions, similar to (d)-ephedrine hydrochloride, which is pharmacologically active in its dextrorotatory form .